(1S,2R)-1-phenyl-2-(pyrrolidin-1-yl)propan-1-ol

• IUPAC Name: (1S,2R)-1-phenyl-2-pyrrolidin-1-ylpropan-1-ol
• InChI: InChI=1S/C13H19NO/c1-11(14-9-5-6-10-14)13(15)12-7-3-2-4-8-12/h2-4,7-8,11,13,15H,5-6,9-10H2,1H3/t11-,13-/m1/s1
• InChI Key: FZVHJGJBJLFWEX-DGCLKSJQSA-N
• Canonical SMILES: CC(C(C1=CC=CC=C1)O)N2CCCC2
• Isomeric SMILES: C[C@H]([C@H](C1=CC=CC=C1)O)N2CCCC2
• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• CAS No.: 123620-80-4, 56571-91-6

Description

Dihydrouridine is a modified nucleoside found in transfer RNA (tRNA) and ribosomal RNA (rRNA) molecules. It is formed by the reduction of the double bond between the fifth and sixth carbon atoms of uridine, resulting in a fully saturated pyrimidine ring. This modification is common in tRNA from bacteria, eukaryotes, and some archaea, and it plays a crucial role in enhancing the conformational flexibility of RNA molecules .

Scientific Research Applications

Dihydrouridine has several scientific research applications, including:

Chemistry:

• Studying the conformational flexibility of RNA molecules and the effects of nucleoside modifications on RNA structure .

Biology:

• Investigating the role of dihydrouridine in tRNA and rRNA function, particularly in the context of protein synthesis and RNA stability .

Medicine:

• Exploring the potential of dihydrouridine and its derivatives as therapeutic agents, particularly in the context of cancer research .

Industry:

• Potential applications in biotechnology, such as the development of RNA-based therapeutics and diagnostics .

Preparation Methods

Synthetic Routes and Reaction Conditions: Dihydrouridine is synthesized post-transcriptionally by the enzymatic reduction of uridine. The enzyme responsible for this modification is dihydrouridine synthase, which uses nicotinamide adenine dinucleotide phosphate (NADPH) as a cofactor. The reaction involves the reduction of the 5,6-double bond of uridine to form dihydrouridine .

Industrial Production Methods: the enzymatic synthesis using dihydrouridine synthase could potentially be scaled up for industrial applications if needed .

Types of Reactions:

Reduction: The primary reaction dihydrouridine undergoes is the reduction of uridine to form dihydrouridine.

Substitution: Dihydrouridine can participate in substitution reactions, where functional groups on the nucleoside are replaced by other groups.

Common Reagents and Conditions:

Reduction: The reduction of uridine to dihydrouridine requires dihydrouridine synthase and NADPH as a cofactor.

Substitution: Substitution reactions may involve various reagents depending on the desired modification of dihydrouridine.

Major Products Formed:

• The major product of the reduction reaction is dihydrouridine itself.
• Substitution reactions can yield various modified nucleosides depending on the reagents used .

Mechanism of Action

Dihydrouridine exerts its effects by promoting the C2’-endo sugar conformation in RNA, which enhances the conformational flexibility of the molecule. This flexibility is crucial for the proper folding and function of tRNA and rRNA. The modification disrupts base stacking interactions, leading to a more dynamic and flexible RNA structure .

Comparison with Similar Compounds

Pseudouridine: Unlike dihydrouridine, pseudouridine stabilizes the RNA structure by promoting base stacking interactions.

2’-O-Methyluridine: This modification also stabilizes the RNA structure by enhancing base stacking.

5-Methyldihydrouridine: A further modified form of dihydrouridine that may have distinct structural and functional properties

Uniqueness: Dihydrouridine is unique in its ability to enhance the conformational flexibility of RNA molecules. While other modifications like pseudouridine and 2’-O-methyluridine stabilize the RNA structure, dihydrouridine promotes a more dynamic and flexible conformation, which is essential for certain RNA functions .

Synthesis routes and methods

Procedure details

A process for the preparation of [R-(R*,S*)]-β-methyl-α-phenyl-1-pyrrolidineethanol hydrochloride or its enantiomer, ##STR53## comprising the steps of: (a) refluxing (1R,2S)-(-)-norephedrine or its enantiomer, ##STR54## with 1,4-dibromobutane in the presence of a base, sodium bicarbonate and a solvent, toluene, at a reaction temperature of about 100° to about 120° C. for reaction time of about 12 to about 24 hours, while removing the water formed to give a toluene solution of crude [R-(R*,S*)]-β-methyl-α-phenyl-1-pyrrolidineethanol or its enantiomer;